Cas no 74431-23-5 (Imipenem monohydrate)

Imipenem monohydrate is a broad-spectrum β-lactam antibiotic belonging to the carbapenem class. It exhibits potent activity against a wide range of Gram-positive and Gram-negative bacteria, including many multidrug-resistant strains. The monohydrate form enhances stability and solubility, making it suitable for pharmaceutical formulations. Imipenem monohydrate is often used in combination with cilastatin to prevent renal degradation, thereby improving therapeutic efficacy. Its mechanism of action involves inhibition of bacterial cell wall synthesis, leading to bactericidal effects. This compound is particularly valuable in treating severe infections such as pneumonia, sepsis, and intra-abdominal infections. Its reliability and broad coverage make it a critical agent in clinical and hospital settings.
Imipenem monohydrate structure
Imipenem monohydrate structure
Product Name:Imipenem monohydrate
CAS No:74431-23-5
MF:C12H19N3O5S
MW:317.36136174202
MDL:MFCD00864955
CID:59588
PubChem ID:5282372
Update Time:2025-05-28

Imipenem monohydrate Chemical and Physical Properties

Names and Identifiers

    • Imipenem
    • (5R,6S)-6-[(1R)-1-Hydroxyethyl]-3-[[2-[(iminomethyl)amino]ethyl]thio]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid monohydrate
    • (5R,6S)-3-((2-Formimidamidoethyl)thio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid hydrate
    • (6 R,7 R)-7-AMIMO-8-OXO-3-(1-PROPENYL)-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID monohydrate
    • Imipenem (hydrate)
    • Imipenem monohydrate
    • Imipenem hydrate
    • Primaxin
    • 71OTZ9ZE0A
    • C12H17N3O4S.H2O
    • Imipenem-1-wasser
    • N-formimidoyl thienamycin monohydrate
    • Imipenem monohydrate, 98%
    • (5R,6S)-6-[(1R)-1-hydrox
    • D00206
    • NSC-759901
    • (5R,6S)-6-[(1R)-1-hydroxyethyl]-3-({2-[(iminomethyl)amino]ethyl}sulfanyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid--water (1/1)
    • IMIPENEM COMPONENT OF RECARBRIO
    • Imipenem monohydrate, >=98% (HPLC)
    • 1ST11041W
    • Q-101423
    • DTXSID00873392
    • CHEMBL43708
    • PRIMAXIN COMPONENT IMIPENEM
    • IMIPENEM [VANDF]
    • IMIPENEM COMPONENT OF PRIMAXIN
    • CCG-213597
    • NSC 759901
    • SR-05000000294-3
    • IMIPENEM MONOHYDRATE [MI]
    • Imipenem (USP)
    • IMIPENEM [USP MONOGRAPH]
    • SCHEMBL5980
    • (5R,6S)-3-((2-(Formimidoylamino)ethyl)thio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid monohydrate
    • imipenem hydrate; imipenem monohydrate; 74431-23-5; C12H19N3O5S
    • CHEBI:51799
    • Imipenem hydrate (JP17)
    • IMIPENEM [MART.]
    • Imipenem monohydrate, United States Pharmacopeia (USP) Reference Standard
    • AKOS015962000
    • CS-W019618
    • IMIPENEM MONOHYDRATE [EP MONOGRAPH]
    • AC-6815
    • (5R,6S)-3-((2-Formimidamidoethyl)thio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacidhydrate
    • IMIPENEM MONOHYDRATE [USP-RS]
    • Q27122763
    • (5R,6S)-3-(2-formimidamidoethylthio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid hydrate
    • MFCD09753321
    • (5R,6S)-3-[2-(aminomethylideneamino)ethylsulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;hydrate
    • Imipenem, Pharmaceutical Secondary Standard; Certified Reference Material
    • GSOSVVULSKVSLQ-JJVRHELESA-N
    • (5R,6S)-6-[(1R)-1-hydroxyethyl]-3-[(2-methanimidamidoethyl)sulfanyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid hydrate
    • Imipenem [USAN:USP:INN:BAN:JAN]
    • s3667
    • Tienam
    • Imipenem, Antibiotic for Culture Media Use Only
    • 74431-23-5
    • MK-0787
    • RECARBRIO COMPONENT IMIPENEM
    • DS-5383
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-(1-hydroxyethyl)-3-((2-((iminomethyl)amino)ethyl)thio)-7-oxo-, monohydrate, (5R-(5alpha,6alpha(R*)))-
    • IMIPENEM MONOHYDRATE [WHO-DD]
    • IMIPENEM [USAN]
    • 74431-23-5 (hydrate)
    • Imipenem monohydrate (h2o)
    • UNII-71OTZ9ZE0A
    • (5R,6S)-3-((2-((E)-(aminomethylene)amino)ethyl)thio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid hydrate
    • HY-B1369
    • IMIPENEM [ORANGE BOOK]
    • IMIPENEM HYDRATE [JAN]
    • IMIPEMIDE MONOHYDRATE
    • Imipenem,monohydrate
    • AC-15445
    • Imipenem, Monohydrate
    • (5R,6S)-3-[2-(aminomethylideneamino)ethylsulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid hydrate
    • GLXC-08198
    • Imipenem hydrate (JP18)
    • MDL： MFCD00864955
    • Inchi： 1S/C12H17N3O4S.H2O/c1-6(16)9-7-4-8(20-3-2-14-5-13)10(12(18)19)15(7)11(9)17;/h5-7,9,16H,2-4H2,1H3,(H2,13,14)(H,18,19);1H2/t6-,7-,9-;/m1./s1
    • InChI Key： GSOSVVULSKVSLQ-JJVRHELESA-N
    • SMILES： S(CC/N=C/N)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2C1)=O.O

Computed Properties

  • Exact Mass: 317.10500
  • Monoisotopic Mass: 299.093977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 194-200°C
  • Boiling Point: 567 °C
  • Flash Point: >110°(230°F)
  • Solubility: H2O: >5mg/mL
  • Water Partition Coefficient: Soluble in water at 5mg/ml
  • PSA: 148.25000
  • LogP: 0.18820
  • Vapor Pressure: No data available

Imipenem monohydrate Security Information

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Imipenem monohydrate Suppliers

Amadis Chemical Company Limited
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(CAS:74431-23-5)Imipenem monohydrate
Order Number:A838129
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:42
Price ($):154.0/688.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:74431-23-5)Imipenem
Order Number:sfd19420
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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Amadis Chemical Company Limited
(CAS:74431-23-5)Imipenem monohydrate
A838129
Purity:99%/99%
Quantity:1g/5g
Price ($):154.0/688.0
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Suzhou Senfeida Chemical Co., Ltd
(CAS:74431-23-5)Imipenem
sfd19420
Purity:99.9%
Quantity:200kg
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